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A critical evaluation of the sealing ability of Kri paste against other commonly used root canal

filling materials in primary teeth reveals a landscape of varied performance. While clinical

success rates offer valuable long-term insights, in-vitro studies provide direct, quantifiable data

on the immediate sealing efficacy of these materials. This guide synthesizes experimental data

to offer a clear comparison for researchers and dental professionals.

Executive Summary
Kri paste, an iodoform-based root canal filling material, demonstrates a commendable sealing

ability in primary root canals, often outperforming the traditional Zinc Oxide Eugenol (ZOE)

cement in in-vitro microleakage studies. However, materials like Vitapex, a calcium hydroxide-

iodoform paste, have shown superior sealing properties in some comparative analyses. This

guide will delve into the experimental data that substantiates these findings, providing a clear

comparison of Kri paste with ZOE and calcium hydroxide-based sealers.

Comparative Analysis of Sealing Ability
The primary goal of a root canal sealer is to create a fluid-tight seal, preventing the ingress of

bacteria and their byproducts into the periapical tissues. The sealing ability of various materials

used in primary teeth has been a subject of extensive research.
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An in-vitro study by Bawazir and Salama provides a direct comparison of the apical sealing

ability of Kri paste, Zinc Oxide Eugenol (ZOE), Calcium Hydroxide, and Vitapex using a dye

penetration method. The extent of dye penetration indicates the degree of microleakage, with

lower values signifying a better seal.

Root Canal Filling Material
Mean Dye Penetration
(mm)

Standard Deviation (mm)

Kri Paste 6.53 2.07

Zinc Oxide Eugenol (ZOE) 9.01 1.23

Calcium Hydroxide 6.99 2.58

Vitapex 4.02 1.79

Data sourced from Bawazir and Salama (2007).[1]

Based on this data, Vitapex demonstrated the least apical dye penetration, indicating the best

sealing ability among the tested materials.[1] Kri paste exhibited significantly less leakage than

ZOE, suggesting a superior seal.[1] The performance of Kri paste was comparable to that of

pure calcium hydroxide.[1]

Clinical Success Rates: An Indirect Measure of
Sealing
While in-vitro studies provide direct evidence of sealing, clinical success rates offer a broader

perspective on a material's overall performance. A retrospective study by Holan and Fuks

compared the clinical and radiographic success of pulpectomies using Kri paste and ZOE in

primary molars.

Filling Material Overall Success Rate

Kri Paste 84%

Zinc Oxide Eugenol (ZOE) 65%

Data sourced from Holan and Fuks (1993).[2][3][4]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.ingentaconnect.com/content/aapd/jodc/2007/00000074/00000001/art00009?crawler=true
https://www.ingentaconnect.com/content/aapd/jodc/2007/00000074/00000001/art00009?crawler=true
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.ingentaconnect.com/content/aapd/jodc/2007/00000074/00000001/art00009?crawler=true
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.ingentaconnect.com/content/aapd/jodc/2007/00000074/00000001/art00009?crawler=true
https://www.benchchem.com/product/b1172498?utm_src=pdf-body
https://www.aapd.org/globalassets/media/publications/archives/holan-15-06.pdf
https://www.researchgate.net/publication/15046258_A_comparison_of_pulpectomies_using_ZOE_and_KRI_paste_in_primary_molars_a_retrospective_study
https://pubmed.ncbi.nlm.nih.gov/8153002/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The significantly higher success rate of Kri paste in this clinical setting can be partly attributed

to its better sealing ability, alongside other factors like its antimicrobial properties and

resorbability.[2][3][4][5][6]

Composition of Compared Root Canal Sealers
The sealing ability and other properties of these materials are intrinsically linked to their

composition.

Material Key Components

Kri Paste (Kri 1 Paste)
Iodoform (80.8%), Camphor (4.86%), p-

Chlorophenol (2.025%), Menthol (1.215%)[7]

Zinc Oxide Eugenol (ZOE) Zinc Oxide powder mixed with Eugenol liquid.[8]

Metapex/Vitapex
Calcium Hydroxide and Iodoform in a silicone oil

base.[5]

Experimental Protocols
A clear understanding of the methodologies used in the cited studies is crucial for interpreting

the data accurately.

Dye Penetration Method for Apical Sealing Ability
The study by Bawazir and Salama (2007) employed a well-established dye penetration

technique to assess microleakage.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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